Cas no 1805561-11-8 (4-Amino-2-bromo-3-(chloromethyl)pyridine)

• Product Name: 4-Amino-2-bromo-3-(chloromethyl)pyridine
• CAS No: 1805561-11-8
• MF: C₆H₆BrClN₂
• MW: 221.482239246368
• CID: 4927346
• Update Time: 2025-06-08

4-Amino-2-bromo-3-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-3-(chloromethyl)pyridine

• Inchi： 1S/C6H6BrClN2/c7-6-4(3-8)5(9)1-2-10-6/h1-2H,3H2,(H2,9,10)
• InChI Key： FUNTUYYVEUIEPC-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=C(C=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-bromo-3-(chloromethyl)pyridine

Comprehensive Overview of 4-Amino-2-bromo-3-(chloromethyl)pyridine (CAS No. 1805561-11-8): Properties, Applications, and Research Insights

4-Amino-2-bromo-3-(chloromethyl)pyridine (CAS No. 1805561-11-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound, featuring a pyridine core substituted with amino, bromo, and chloromethyl functional groups, serves as a versatile intermediate in organic synthesis. Its CAS number 1805561-11-8 is frequently searched by chemists and researchers seeking high-purity reagents for drug discovery and material science applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-Amino-2-bromo-3-(chloromethyl)pyridine. Researchers are exploring its potential as a building block for kinase inhibitors and antibacterial agents, aligning with the growing demand for novel antimicrobial solutions. The compound's chloromethyl group enables facile derivatization, making it valuable for structure-activity relationship (SAR) studies – a hot topic in medicinal chemistry optimization.

From a synthetic perspective, the bromo substituent at the 2-position allows for selective cross-coupling reactions, particularly relevant to Pd-catalyzed transformations frequently discussed in organic synthesis forums. This characteristic has positioned CAS No. 1805561-11-8 as a candidate for constructing complex biaryl architectures – a key focus area in pharmaceutical intermediates development. Laboratories often inquire about its storage conditions and solubility profiles, reflecting practical concerns in experimental workflows.

The compound's amino group contributes to its hydrogen-bonding capacity, a feature increasingly studied in crystal engineering and supramolecular chemistry. Recent publications have highlighted its potential in designing metal-organic frameworks (MOFs), connecting to the broader interest in functional materials. Analytical chemists frequently search for HPLC methods and NMR spectra of this material, underscoring the need for reliable characterization data.

In the context of structure-based drug design, the pyridine scaffold of this compound mimics bioactive motifs found in numerous FDA-approved drugs. This structural similarity drives its investigation in fragment-based screening campaigns, particularly for CNS-targeting therapeutics – a rapidly growing sector in neurological research. The compound's logP value and pKa data are commonly requested parameters, reflecting the pharmaceutical industry's focus on ADME properties optimization.

Emerging applications in agrochemical innovation have also been noted, with researchers examining its derivatives as potential plant growth regulators. The chloromethyl functionality allows for efficient conjugation with biologically active moieties, making it valuable for developing crop protection agents. This aligns with current global discussions about sustainable agriculture and food security solutions.

Quality control aspects of 4-Amino-2-bromo-3-(chloromethyl)pyridine remain a critical discussion point, with frequent searches for certificates of analysis (CoA) and stability studies. The compound's shelf life under various conditions is particularly relevant for laboratories implementing quality by design (QbD) principles. Manufacturers often highlight its purity specifications (typically >97% by HPLC) to meet rigorous research-grade standards.

From a safety perspective, proper handling of this halogenated pyridine derivative requires attention to standard laboratory protocols, though it doesn't fall under restricted categories. The scientific community shows consistent interest in its material safety data sheets (MSDS), reflecting responsible research practices. Recent methodological advances in microwave-assisted synthesis have improved the compound's accessibility, reducing typical reaction times from hours to minutes.

The growing field of computational chemistry has utilized this compound as a test case for molecular docking simulations, particularly in studies of enzyme inhibition. Its moderate molecular weight (207.47 g/mol) and balanced lipophilicity make it suitable for in silico modeling exercises, connecting to the expanding cheminformatics domain. Researchers often compare its electronic properties with similar halopyridines to understand substituent effects.

Looking forward, 4-Amino-2-bromo-3-(chloromethyl)pyridine continues to attract research attention as the pharmaceutical industry explores next-generation heterocycles. Its combination of nucleophilic (amino) and electrophilic (chloromethyl) sites creates diverse synthetic possibilities, maintaining its relevance in contemporary organic transformations. The compound's CAS registry number 1805561-11-8 serves as an important identifier for researchers navigating the expanding landscape of specialty chemicals.